Cas no 1618682-19-1 (H5DDCPBA)
H5DDCPBA structure
Product Name:H5DDCPBA
H5DDCPBA Chemical and Physical Properties
Names and Identifiers
-
- H5DDCPBA
- 1618682-19-1
- 5'-(3,5-dicarboxyphenyl)-[1,1'-biphenyl]-3,3',5-tricarboxylic acid
- 5-[3-carboxy-5-(3,5-dicarboxyphenyl)phenyl]benzene-1,3-dicarboxylic acid
- [1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid
- F74678
- CS-0170606
- BS-47439
-
- Inchi: InChI=1S/C23H14O10/c24-19(25)14-2-10(12-4-15(20(26)27)8-16(5-12)21(28)29)1-11(3-14)13-6-17(22(30)31)9-18(7-13)23(32)33/h1-9H,(H,24,25)(H,26,27)(H,28,29)(H,30,31)(H,32,33)
- InChI Key: LNRIQVXDSPXAHX-UHFFFAOYSA-N
- SMILES: C1=C(C=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)C(=O)O)C3=CC(=CC(=C3)C(=O)O)C(=O)O
Computed Properties
- Exact Mass: 450.05869664g/mol
- Monoisotopic Mass: 450.05869664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 187Ų
H5DDCPBA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1260500-100mg |
[1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid |
1618682-19-1 | 97% | 100mg |
$145 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1260500-250mg |
[1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid |
1618682-19-1 | 97% | 250mg |
$185 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1260500-1g |
[1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid |
1618682-19-1 | 97% | 1g |
$450 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241246-100mg |
[1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid |
1618682-19-1 | 97% | 100mg |
¥891 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241246-250mg |
[1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid |
1618682-19-1 | 97% | 250mg |
¥1753 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241246-1g |
[1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid |
1618682-19-1 | 97% | 1g |
¥4085 | 2023-04-15 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML3716733-1g |
1,1':3',1''-terphenyl]-3,3'',5,5',5''-pentacarboxylic acid |
1618682-19-1 | 95% | 1g |
¥2000 | 2023-11-21 | |
| Ambeed | A1469480-100mg |
[1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid |
1618682-19-1 | 97% | 100mg |
$121.0 | 2025-03-05 | |
| Ambeed | A1469480-250mg |
[1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid |
1618682-19-1 | 97% | 250mg |
$207.0 | 2025-03-05 | |
| Ambeed | A1469480-1g |
[1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid |
1618682-19-1 | 97% | 1g |
$558.0 | 2025-03-05 |
H5DDCPBA Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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